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Compound of Interest

Compound Name: Carvedilol Phosphate

Cat. No.: B1246202

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the molecular formula and
weight of Carvedilol Phosphate and its associated impurities. Designed for researchers,
scientists, and drug development professionals, this document offers critical data, detailed
experimental protocols, and visual representations of key molecular interactions to support
advanced research and quality control in the pharmaceutical industry.

Carvedilol, a non-selective beta-adrenergic blocker with alpha-1 adrenergic blocking activity, is
widely used in the treatment of cardiovascular diseases. The phosphate salt of Carvedilol is
often utilized in pharmaceutical formulations. A thorough understanding of its molecular
characteristics and the profile of its potential impurities is paramount for ensuring drug safety
and efficacy.

Molecular Data at a Glance

The following table summarizes the molecular formula and weight of Carvedilol Phosphate
and its principal impurities, providing a clear and comparative reference for analytical and
developmental purposes.
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Compound Name

Molecular Formula

Molecular Weight ( g/mol )

Carvedilol

C24H26N204

406.47[1][2][3]

Carvedilol Phosphate

C24H31N209P

522.49[4][5]

Carvedilol Phosphate
Hemihydrate

C24H26N204 - H3POa - 2 H20

513.5[6][7]

Carvedilol Impurity C (N-

) C31H32N204 496.60[1][8][9]

Benzyl Carvedilol)
Carvedilol Impurity D C39H39N306 645.74[1]
Carvedilol EP Impurity E (HCI

CoH13NO2 - HCI 203.67[2]
salt)
Carvedilol Biscarbazole

] C27H22N203 422.48[1]

Impurity
Carvedilol Related Compound
E C24H30N204 410.51[2]
1-Amino-3-(9H-carbazol-4-

Ci15H16N202 256.3
yloxy)-2-propanol
Carvedilol Impurity 6 C33H36N206 556.7[10]

Visualizing Carvedilol's Mechanism of Action

To elucidate the pharmacological activity of Carvedilol, the following diagram illustrates its dual

inhibitory effect on adrenergic signaling pathways. This visualization provides a clear

conceptual framework for understanding its therapeutic effects at the molecular level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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